Cas no 1160573-59-0 (1-bromo-2-iodo-3-methyl-5-nitro-benzene)

• Product Name: 1-bromo-2-iodo-3-methyl-5-nitro-benzene
• CAS No: 1160573-59-0
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• MDL: MFCD11846022
• CID: 4574231
• PubChem ID: 50997924
• Update Time: 2025-06-26

1-bromo-2-iodo-3-methyl-5-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-iodo-3-methyl-5-nitrobenzene
• 1-bromo-2-iodo-3-methyl-5-nitro-benzene
• MFCD11846022
• VS-12836
• BBL035047
• STL417886
• AKOS025131997
• 1160573-59-0
• SY083140
• AT32785
• 3-Bromo-2-iodo-5-nitrotoluene

• MDL： MFCD11846022
• Inchi： 1S/C7H5BrINO2/c1-4-2-5(10(11)12)3-6(8)7(4)9/h2-3H,1H3
• InChI Key： BFWDGQAYWTWHQT-UHFFFAOYSA-N
• SMILES： C1(Br)=CC([N+]([O-])=O)=CC(C)=C1I

Computed Properties

• Exact Mass: 340.85484g/mol
• Monoisotopic Mass: 340.85484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-2-iodo-3-methyl-5-nitro-benzene

Introduction to 1-bromo-2-iodo-3-methyl-5-nitro-benzene (CAS No. 1160573-59-0)

1-bromo-2-iodo-3-methyl-5-nitro-benzene, identified by the CAS number 1160573-59-0, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of halogenated aromatic nitro compounds, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The unique structural features of this compound, including the presence of both bromo and iodo substituents along with a nitro group, make it a versatile building block for constructing more complex chemical entities.

The structural composition of 1-bromo-2-iodo-3-methyl-5-nitro-benzene consists of a benzene ring substituted with a bromine atom at the 1-position, an iodine atom at the 2-position, a methyl group at the 3-position, and a nitro group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and utility in synthetic applications. The presence of multiple halogen atoms enhances its potential as a precursor in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing carbon-carbon bonds in organic synthesis.

In recent years, halogenated aromatic compounds have been extensively studied due to their role in pharmaceutical development. The nitro group in 1-bromo-2-iodo-3-methyl-5-nitro-benzene can be reduced to an amine, providing a pathway to introduce amino functionalities into molecular frameworks. This transformation is particularly valuable in drug discovery, where amino groups are common pharmacophores. Additionally, the electron-withdrawing nature of the nitro group influences the reactivity of adjacent substituents, making this compound a strategic choice for directing functionalization at specific positions on the aromatic ring.

The synthesis of 1-bromo-2-iodo-3-methyl-5-nitro-benzene typically involves multi-step reactions starting from commercially available precursors. One common approach involves the bromination and iodination of methyl-substituted nitrobenzenes followed by methylation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high regioselectivity and yield. These methods leverage the reactivity of halogen atoms to introduce additional functional groups with precision.

Recent research has highlighted the utility of 1-bromo-2-iodo-3-methyl-5-nitro-benzene in the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anticancer properties. The structural motifs present in this molecule can be modified to target specific biological pathways, making it a valuable scaffold for medicinal chemists. The ability to functionalize multiple positions on the benzene ring allows for the exploration of diverse chemical space, leading to compounds with tailored biological activities.

The role of computational chemistry in optimizing synthetic routes for 1-bromo-2-iodo-3-methyl-5-nitro-benzene has also been emphasized in recent studies. Molecular modeling techniques help predict reaction outcomes and guide experimental design, reducing trial-and-error approaches and improving efficiency. These computational methods are particularly useful for understanding steric and electronic effects that influence reaction mechanisms, thereby aiding in the design of more effective synthetic strategies.

In conclusion, 1-bromo-2-iodo-3-methyl-5-nitro-benzene (CAS No. 1160573-59-0) is a versatile intermediate with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for constructing complex molecules. As research continues to uncover new applications for halogenated aromatic compounds, 1-bromo-2-iodo-3-methyl-5-nitro-benzene is expected to remain a key player in the development of innovative therapeutic agents.